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Compound of Interest

Compound Name: Imidazole-5-propionic acid

Cat. No.: B556039

For researchers, scientists, and drug development professionals handling Imidazole-5-
propionic acid, a metabolite of histidine, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility.[1][2] This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to
facilitate the safe management of this compound.

Hazard Profile and Safety Precautions

Imidazole-5-propionic acid is classified as a substance that can cause skin and eye irritation,
and may cause respiratory irritation.[3] Therefore, appropriate personal protective equipment
(PPE) should be worn at all times during handling and disposal. This includes safety goggles
with side shields, protective gloves, and a lab coat.[4] Work should be conducted in a well-
ventilated area to avoid inhalation of dust or fumes.[4][5]

Summary of Safety Information:
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P Personal Protective . ]
Hazard Classification . Handling Precautions
Equipment (PPE)

Skin Irritant (Category 2)[3] Protective gloves Avoid contact with skin.[5]
] Safety goggles with side- ) i
Eye Irritant (Category 2A)[3] ) Avoid contact with eyes.[5]
shields[4]

Respiratory Irritant (Specific ) ]
L Use in a well-ventilated area[4] ] ]
target organ toxicity, single 5] Avoid breathing dust/fumes.

exposure)[3]

Step-by-Step Disposal Protocol

The primary directive for the disposal of Imidazole-5-propionic acid is to adhere to local,
regional, and national regulations.[4] The following protocol provides a general framework for

its safe disposal.
Experimental Protocol: Disposal of Imidazole-5-Propionic Acid
o Container Management:

o Keep the Imidazole-5-propionic acid in its original, tightly closed container whenever

possible.

o If transferring to a new container for disposal, ensure it is clearly and accurately labeled
with the chemical name and any relevant hazard symbols.

o Waste Collection:

o Collect waste Imidazole-5-propionic acid, including any contaminated materials (e.g.,
weighing paper, pipette tips), in a designated and properly labeled hazardous waste
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

» Storage Pending Disposal:
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o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Store locked up or in an area accessible only to authorized personnel.[6]

e Arranging for Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal company to
arrange for pickup and disposal.

o Provide them with the Safety Data Sheet (SDS) for Imidazole-5-propionic acid to ensure
they have all the necessary information for safe handling and transport.

e Documentation:

o Maintain a record of the amount of Imidazole-5-propionic acid disposed of and the date
of disposal, in accordance with your institution's policies.

Emergency Procedures
In the event of a spill or exposure, follow these procedures:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[4]

o Spill: For small spills, absorb the material with an inert, non-combustible absorbent material
(e.g., sand, earth) and place it in a suitable container for disposal.[4] For large spills,
evacuate the area and contact your EHS office.

Disposal Workflow Visualization
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The following diagram illustrates the decision-making process for the proper disposal of
Imidazole-5-propionic acid.

Start: Imidazole-5-propionic acid for disposal

l

Consult Safety Data Sheet (SDS) and local regulations

Wear appropriate PPE (gloves, goggles, lab coat)

Is the original container available and intact?

Use original container Transfer to a labeled, sealed waste container

Collect waste in a designated hazardous waste container

Store in a secure, well-ventilated area

Contact Environmental Health & Safety (EHS) for pickup

End: Proper disposal complete

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b556039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Disposal workflow for Imidazole-5-propionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556039#imidazole-5-propionic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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